Cas no 76353-69-0 (Unii-M4M5B8MD76)
Unii-M4M5B8MD76 structure
Product name:Unii-M4M5B8MD76
CAS No:76353-69-0
MF:C10H12O4
MW:196.199883460999
CID:577273
Unii-M4M5B8MD76 Chemical and Physical Properties
Names and Identifiers
-
- 2H-Oxecin-2,5(8H)-dione,9,10-dihydro-8-hydroxy-10-methyl- (9CI)
- PyrenolideC
- 9,10-Dihydro-8-hydroxy-10-methyl-2H-oxecin-2,5(8H)-dione
- M4M5B8MD76
- Pyrenolide C
- Unii-M4M5B8MD76
-
- Inchi： 1S/C10H12O4/c1-7-6-9(12)3-2-8(11)4-5-10(13)14-7/h2-5,7,9,12H,6H2,1H3/b3-2+,5-4-/t7-,9-/m1/s1
- InChI Key： JWBPDRMVPZPOHO-RQBIMOGRSA-N
- SMILES： O1C(C=CC(C=C[C@H](C[C@H]1C)O)=O)=O |c:2,t:5|
Computed Properties
- Exact Mass: 196.074
- Monoisotopic Mass: 196.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 0.4
- Topological Polar Surface Area: 63.6
Unii-M4M5B8MD76 Related Literature
-
Louis Porte RSC Adv., 2014,4, 64506-64513
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Xiufang Ma,Keju Sun,Yongjun Xu,Federico Calle-Vallejo Chem. Sci., 2020,11, 4119-4124
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Kaifeng Chen,Weijie Chen,Fangyuan Chen,Haiman Zhang,Huiying Xu,Zhi Zhou,Wei Yi Org. Chem. Front., 2021,8, 4452-4458
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